Cas no 25627-89-8 (Pyrazolo1,5-apyridine-3-carbonitrile)

Pyrazolo[1,5-a]pyridine-3-carbonitrile is a heterocyclic compound featuring a fused pyrazole-pyridine core with a nitrile functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate for constructing biologically active molecules. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry, while the nitrile group offers reactivity for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its utility in cross-coupling reactions and as a precursor for heterocyclic expansions makes it valuable for researchers developing novel therapeutic agents or functional materials.

Pyrazolo1,5-apyridine-3-carbonitrile structure

25627-89-8 structure

Product Name:Pyrazolo1,5-apyridine-3-carbonitrile

CAS No:25627-89-8

MF:C₈H₅N₃

MW:143.145400762558

MDL:MFCD13190404

CID:1095564

PubChem ID:12883733

Update Time:2025-06-06

Pyrazolo1,5-apyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyridine-3-carbonitrile
- 3-cyanopyrazolo< 1,5-a> pyridine
- 3-Cyanpyrazolo< 1,5-a> pyridin
- AB70358
- AGN-PC-00JXE1
- Pyrazolo< 1,5-a> pyridin-3-carbonitril
- EN300-189817
- SCHEMBL11303602
- CS-0214746
- AS-37365
- DB-266680
- AKOS022190294
- MFCD13190404
- AMY30470
- 25627-89-8
- Pyrazolo1,5-apyridine-3-carbonitrile
- MDL： MFCD13190404
- Inchi： 1S/C8H5N3/c9-5-7-6-10-11-4-2-1-3-8(7)11/h1-4,6H
- InChI Key： QHYZFTNTVXUBOP-UHFFFAOYSA-N
- SMILES： N12C=CC=CC1=C(C#N)C=N2

Computed Properties

Exact Mass: 143.04845
Monoisotopic Mass: 143.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 41.09

Pyrazolo1,5-apyridine-3-carbonitrile Pricemore >>

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